Cas no 2679829-15-1 (benzyl (2R,4R)-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: benzyl (2R,4R)-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2679829-15-1
• MF: C₁₆H₁₉N₃O₄
• MW: 317.339763879776
• CID: 6285174
• PubChem ID: 165933960
• Update Time: 2025-06-22

benzyl (2R,4R)-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (2R,4R)-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-hydroxypyrrolidine-1-carboxylate
• 2679829-15-1
• EN300-28293392

• Inchi： 1S/C16H19N3O4/c1-2-14-17-18-15(23-14)13-8-12(20)9-19(13)16(21)22-10-11-6-4-3-5-7-11/h3-7,12-13,20H,2,8-10H2,1H3/t12-,13-/m1/s1
• InChI Key： TYWRNWPEJZOQLM-CHWSQXEVSA-N
• SMILES： O[C@H]1CN(C(=O)OCC2C=CC=CC=2)[C@@H](C2=NN=C(CC)O2)C1

Computed Properties

• Exact Mass: 317.13755610g/mol
• Monoisotopic Mass: 317.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.7Ų

Additional information on benzyl (2R,4R)-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-4-hydroxypyrrolidine-1-carboxylate

Benzyl (2R,4R)-2-(5-Ethyl-1,3,4-Oxadiazol-2-Yl)-4-HydroxyPyrrolidine-1-Carboxylate: A Comprehensive Overview

Benzyl (2R,4R)-2-(5-Ethyl-1,3,4-Oxadiazol-2-Yl)-4-HydroxyPyrrolidine-1-Carboxylate, identified by the CAS registry number 2679829-15-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention in recent years due to their versatile properties and wide-ranging applications. The molecule's structure is characterized by a pyrrolidine ring substituted with an oxadiazole moiety and a benzyl group, making it a valuable compound in both academic research and industrial settings.

The synthesis of this compound involves a multi-step process that typically includes the formation of the oxadiazole ring followed by its substitution onto the pyrrolidine backbone. Recent advancements in synthetic methodologies have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. The stereochemistry of the compound is crucial, as the (2R,4R) configuration plays a significant role in its biological activity and pharmacokinetic properties.

One of the most promising applications of benzyl (2R,4R)-2-(5-Ethyl-1,3,4-Oxadiazol-2-Yl)-4-HydroxyPyrrolidine-1-Carboxylate lies in its potential as a drug candidate. Oxadiazole-containing compounds are known for their ability to modulate various biological targets, including enzymes and receptors. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. Its unique structure allows for interactions with these targets in a highly specific manner, making it a compelling lead for further drug development.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The oxadiazole moiety contributes to the molecule's electronic properties, making it suitable for use in organic electronics. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and other optoelectronic devices. The integration of this compound into such devices has shown promising results in terms of efficiency and stability.

The stereochemistry of benzyl (2R,4R)-2-(5-Ethyl-1,3,4-Oxadiazol-2-Yl)-4-HydroxyPyrrolidine-1-Carboxylate is not only important for its biological activity but also for its physical properties. The hydroxypyrrolidine ring contributes to the molecule's solubility and bioavailability, which are critical factors in drug delivery systems. Recent studies have focused on modifying the substituents on the oxadiazole ring to further enhance these properties while maintaining or improving biological activity.

From an environmental standpoint, the synthesis and application of this compound have been evaluated for their sustainability. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. The use of biodegradable solvents and catalysts has been explored to make the production process more eco-friendly.

In conclusion, benzyl (2R,4R)-2-(5-Ethyl-1,3,4-Oxadiazol-2-Yl)-4-HydroxyPyrrolidine-1-Carboxylate represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it a valuable tool in both research and industry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.